Cas no 113893-01-9 (Methyl [3,4'-bipyridine]-5-carboxylate)

Methyl [3,4'-bipyridine]-5-carboxylate is a bipyridine derivative with a methyl ester functional group, offering versatility as a building block in organic synthesis and coordination chemistry. Its bipyridine core facilitates chelation with transition metals, making it useful in catalysis and material science applications. The ester group enhances solubility in organic solvents, enabling straightforward derivatization or further functionalization. This compound is particularly valuable in the development of ligands for metal-organic frameworks (MOFs) or supramolecular assemblies. Its structural rigidity and electronic properties also make it a candidate for photophysical studies. High purity grades ensure reliable performance in research and industrial applications.

Methyl [3,4'-bipyridine]-5-carboxylate structure

113893-01-9 structure

Product Name:Methyl [3,4'-bipyridine]-5-carboxylate

CAS No:113893-01-9

MF:C₁₂H₁₀N₂O₂

MW:214.220002651215

CID:1031168

PubChem ID:14042155

Update Time:2025-06-07

Methyl [3,4'-bipyridine]-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl [3,4'-bipyridine]-5-carboxylate
- methyl 5-(pyridin-4-yl)pyridine-3-carboxylate
- methyl 5-pyridin-4-ylpyridine-3-carboxylate
- [3,4'-Bipyridine]-5-carboxylic acid, methyl ester
- AGN-PC-0007YB
- AK132842
- KB-54508
- methyl < 3,4'-bipyridine> -5-carboxylate
- RL00549
- Methyl[3,4'-bipyridine]-5-carboxylate
- J-522415
- 113893-01-9
- DTXSID80554859
- DB-265476
- Inchi： 1S/C12H10N2O2/c1-16-12(15)11-6-10(7-14-8-11)9-2-4-13-5-3-9/h2-8H,1H3
- InChI Key： OBBCCCTUSBZGHF-UHFFFAOYSA-N
- SMILES： O(C)C(C1=CN=CC(=C1)C1C=CN=CC=1)=O

Computed Properties

Exact Mass: 214.074227566g/mol
Monoisotopic Mass: 214.074227566g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 239
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 52.1Å²

Methyl [3,4'-bipyridine]-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM174879-1g	methyl [3,4'-bipyridine]-5-carboxylate	113893-01-9	95%	1g	$533	2021-08-05
Chemenu	CM174879-1g	methyl [3,4'-bipyridine]-5-carboxylate	113893-01-9	95%	1g	$512	2022-06-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1757942-1g	Methyl [3,4'-bipyridine]-5-carboxylate	113893-01-9	95%	1g	￥4231.00	2024-08-09